Cas no 199175-10-5 (tert-butyl (3S)-3-(aminomethyl)pyrrolidine-1-carboxylate)

Tert-butyl (3S)-3-(aminomethyl)pyrrolidine-1-carboxylate is a chiral pyrrolidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical applications. Its Boc-protected amine group ensures stability during reactions while allowing selective deprotection when needed. The stereocenter at the 3-position provides enantioselectivity, making it valuable for asymmetric synthesis. The compound’s structural versatility enables its use in constructing complex molecules, particularly in peptidomimetics and bioactive compounds. Its high purity and well-defined stereochemistry enhance reproducibility in research and industrial processes. The tert-butyloxycarbonyl (Boc) group also facilitates solubility in common organic solvents, streamlining purification and handling. This intermediate is particularly useful in medicinal chemistry for developing targeted therapeutics.

tert-butyl (3S)-3-(aminomethyl)pyrrolidine-1-carboxylate structure

199175-10-5 structure

Product Name:tert-butyl (3S)-3-(aminomethyl)pyrrolidine-1-carboxylate

CAS No:199175-10-5

MF:C₁₀H₂₀N₂O₂

MW:200.278002738953

MDL:MFCD02179397

CID:66548

PubChem ID:329761292

Update Time:2025-06-08

tert-butyl (3S)-3-(aminomethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- (S)-1-Boc-3-(Aminomethyl)pyrrolidine
- (S)-1-BOC-3-AMINOMETHYLPYRROLIDINE
- (S)-1-N-BOC-3-(AMINOMETHYL)PYRROLIDINE
- (S)-3-(AMINOMETHYL)-1-N-BOC-PYRROLIDINE
- (S)-3-AMINOMETHYL-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- (S)-TERT-BUTYL-3-(AMINOMETHYL)PYRROLIDINE-1-CARBOXYLATE
- 3(S)-AMINOMETHYL-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- (S)-N-BOC-3-(AMINOMETHYL)PYRROLIDINE
- (S)-1-tert-Butoxycarbonyl-3-(aminomethyl)pyrrolidine
- (S)-3-(Aminomethyl)-1-Boc-pyrrolidine
- (S)-3-(Aminomethyl)-1-(tert-butoxycarbonyl)pyrrolidine
- (S)-3-Aminomethyl-1-N-Boc-pyrrolidine
- (S)-tert-butyl 3-(aminomethyl)pyrrolidine-1-carboxylate
- tert-butyl (S)-3-(aminomethyl)pyrrolidine-1-carboxylate
- (3S)-3-Aminomethy
- (3S)-3-aminomethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
- tert-Butyl (S)-3-(aminomethyl)-1-pyrrolidinecarboxylate
- (S)-1-Boc-3-(aminomethyl)...
- S-1-N-Boc-3-aMinoMethypyrrolidine
- (3S)-3-Aminomethyl-1-Boc-pyrrolidine
- (S)-1-Boc-3-(aminomethyl)pyrrolidine HCl
- (S)-3-(Aminomethyl)-1-N-Boc-pyrrolidine ,98%
- tert-butyl (3S)-3-(aminomethyl)pyrrolidine-1-carboxylate
- MFCD02179397
- SCHEMBL6197
- 1-dimethylethyl(3S)-3-(aminomethyl)-1-pyrrolidinecarboxylate
- OGCCBDIYOAFOGK-QMMMGPOBSA-N
- Q-102864
- tert-butyl (3S)-3-(amino-methyl)pyrrolidine-1-carboxylate
- CS-W008927
- AKOS005258695
- AMY21278
- DTXSID50363899
- 1,1-Dimethylethyl (3S)-3-(aminomethyl)-1-pyrrolidinecarboxylate
- 1,1-dimethylethyl(3S)-3-(amino methyl)-1-pyrrolidinecarboxylate
- EN300-88134
- (S)-3-(aminomethyl)-1-N-tert-butyloxycarbonylpyrrolidine
- 199175-10-5
- A4363
- GS-3591
- (S)-3-(Aminomethyl)-1-Boc-pyrrolidine, 95%
- 1,1-dimethylethyl(3s)-3-(aminomethyl)-1-pyrrolidinecarboxylate
- STL555131
- BBL101335
- MDL： MFCD02179397
- Inchi： 1S/C10H20N2O2/c1-10(2,3)14-9(13)12-5-4-8(6-11)7-12/h8H,4-7,11H2,1-3H3/t8-/m0/s1
- InChI Key： OGCCBDIYOAFOGK-QMMMGPOBSA-N
- SMILES： O(C(C)(C)C)C(N1CC[C@@H](CN)C1)=O

Computed Properties

Exact Mass: 200.15200
Monoisotopic Mass: 200.152
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.6A^2
XLogP3: 0.6

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Liquid
Density: 1.044
Melting Point: No data available
Boiling Point: 280.3°C at 760 mmHg
Flash Point: 123.3℃
Refractive Index: 1.4780
PSA: 55.56000
LogP: 1.84030
Sensitiveness: Air Sensitive
Specific Rotation: +21° (c=1 in CHCl3)

tert-butyl (3S)-3-(aminomethyl)pyrrolidine-1-carboxylate Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302,H319
Warning Statement： P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36
Safety Instruction： 26
Hazardous Material Identification：
Storage Condition：2-8°C

tert-butyl (3S)-3-(aminomethyl)pyrrolidine-1-carboxylate Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl (3S)-3-(aminomethyl)pyrrolidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0039-1g	3(S)-Aminomethyl-pyrrolidine-1-carboxylic acid tert-butyl ester	199175-10-5	97%	1g	5071.29CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0039-5g	3(S)-Aminomethyl-pyrrolidine-1-carboxylic acid tert-butyl ester	199175-10-5	97%	5g	16943.89CNY	2021-05-07
Fluorochem	011391-1g	S)-3-(Aminomethyl)-1-N-Boc-pyrrolidine	199175-10-5	97%	1g	￡63.00	2022-03-01
Fluorochem	011391-5g	S)-3-(Aminomethyl)-1-N-Boc-pyrrolidine	199175-10-5	97%	5g	￡226.00	2022-03-01
Fluorochem	011391-10g	S)-3-(Aminomethyl)-1-N-Boc-pyrrolidine	199175-10-5	97%	10g	￡407.00	2022-03-01
Fluorochem	011391-25g	S)-3-(Aminomethyl)-1-N-Boc-pyrrolidine	199175-10-5	97%	25g	￡842.00	2022-03-01
Ambeed	A132807-250mg	(S)-1-Boc-3-(Aminomethyl)pyrrolidine	199175-10-5	97%	250mg	$26.0	2025-02-25
Ambeed	A132807-1g	(S)-1-Boc-3-(Aminomethyl)pyrrolidine	199175-10-5	97%	1g	$33.0	2025-02-25
Ambeed	A132807-5g	(S)-1-Boc-3-(Aminomethyl)pyrrolidine	199175-10-5	97%	5g	$110.0	2025-02-25
Ambeed	A132807-10g	(S)-1-Boc-3-(Aminomethyl)pyrrolidine	199175-10-5	97%	10g	$219.0	2025-02-25

tert-butyl (3S)-3-(aminomethyl)pyrrolidine-1-carboxylate Production Method

tert-butyl (3S)-3-(aminomethyl)pyrrolidine-1-carboxylate Suppliers

Amadis Chemical Company Limited

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(CAS:199175-10-5)tert-butyl (3S)-3-(aminomethyl)pyrrolidine-1-carboxylate

Order Number:A4363

Stock Status:in Stock

Quantity:25g/10g/5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 04:26

Price ($):567.0/284.0/158.0

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